molecular formula C20H25N5 B6423219 13-{[3-(diethylamino)propyl]amino}-11-methyl-1,8-diazatricyclo[7.4.0.0^{2,7}]trideca-2(7),3,5,8,10,12-hexaene-10-carbonitrile CAS No. 385418-15-5

13-{[3-(diethylamino)propyl]amino}-11-methyl-1,8-diazatricyclo[7.4.0.0^{2,7}]trideca-2(7),3,5,8,10,12-hexaene-10-carbonitrile

Cat. No.: B6423219
CAS No.: 385418-15-5
M. Wt: 335.4 g/mol
InChI Key: VKOGSPFWOXJGEP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to a class of tricyclic diazatricyclo derivatives characterized by a fused pyrido[1,2-a]benzimidazole core. Its structure includes a 1,8-diazatricyclo[7.4.0.0²,⁷] framework with a methyl group at position 11 and a [3-(diethylamino)propyl]amino substituent at position 12. The diethylamino-propyl chain contributes to solubility and basicity, while the methyl group introduces steric constraints. Its molecular formula is C₂₁H₂₆N₆, with a molecular weight of 362.48 g/mol (calculated).

Properties

IUPAC Name

1-[3-(diethylamino)propylamino]-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H25N5/c1-4-24(5-2)12-8-11-22-19-13-15(3)16(14-21)20-23-17-9-6-7-10-18(17)25(19)20/h6-7,9-10,13,22H,4-5,8,11-12H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VKOGSPFWOXJGEP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(CC)CCCNC1=CC(=C(C2=NC3=CC=CC=C3N12)C#N)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H25N5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

335.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound is structurally related to several analogs with modifications at positions 11, 12, and 13. Key comparisons are summarized below:

Substituent Variations at Position 13

Compound Name Substituent at Position 13 Molecular Formula Molecular Weight (g/mol) Key Differences Reference
13-{[3-(Diethylamino)propyl]amino}-12-ethyl-11-methyl-... (CAS 442572-41-0) [3-(Diethylamino)propyl]amino C₂₂H₂₈N₆ 376.51 Ethyl group at position 12 increases hydrophobicity.
13-[(2-Methylpropyl)amino]-11-propyl-... (CAS 612523-12-3) (2-Methylpropyl)amino C₂₀H₂₅N₅ 335.45 Propyl at position 11 and branched alkyl chain reduce steric accessibility.
13-[(1-Phenylethyl)amino]-11-isopropyl-... (CAS 612523-62-3) (1-Phenylethyl)amino C₂₄H₂₅N₅ 395.50 Aromatic phenyl group enhances π-π stacking potential.
12-Benzyl-13-[(3-ethoxypropyl)amino]-11-methyl-... (CAS 331868-01-0) (3-Ethoxypropyl)amino C₂₅H₂₆N₄O 398.50 Benzyl at position 12 and ethoxy group improve lipophilicity.

Halogen-Substituted Analogs

Compound Name Substituent Molecular Formula Molecular Weight (g/mol) Key Differences Reference
13-Chloro-11-ethyl-... (CAS 750598-94-8) Chlorine at position 13 C₁₄H₁₀ClN₃ 255.70 Chlorine enhances electron-withdrawing effects and reactivity.
13-Chloro-11-(chloromethyl)-... (CAS 1000932-19-3) Chloromethyl at position 11 C₁₃H₇Cl₂N₃ 276.12 Dual chlorine substituents increase steric bulk and metabolic stability.
13-(3-Fluorophenyl)-11-methyl-... (CAS 730992-50-4) 3-Fluorophenyl at position 13 C₂₀H₁₄FN₅ 343.36 Fluorine improves bioavailability via enhanced membrane permeability.

Functional Group Modifications

Compound Name Modification Molecular Formula Molecular Weight (g/mol) Key Differences Reference
11-Ethyl-13-oxo-... (CID 2114010) Ketone at position 13 C₁₄H₁₁N₃O 237.26 Oxo group introduces hydrogen-bonding capacity.
12-Ethyl-13-{4-[2-(3-methoxyphenoxy)ethyl]piperazin-1-yl}-11-methyl-... (CAS 611196-85-1) Piperazinyl-ether chain at position 13 C₂₈H₃₁N₅O₂ 469.58 Extended polar chain enhances solubility and target engagement.

Structural and Functional Implications

Electronic Effects :

  • Chlorine and fluorine substituents (e.g., CAS 750598-94-8, 730992-50-4) increase electrophilicity and metabolic stability .
  • The nitrile group in the parent compound enhances reactivity toward nucleophilic targets .

Steric and Solubility Profiles: Bulky substituents like benzyl (CAS 331868-01-0) or phenylethyl (CAS 612523-62-3) reduce rotational freedom but improve lipophilicity . Diethylamino-propyl chains (parent compound) and piperazinyl groups (CAS 611196-85-1) enhance water solubility via tertiary amine protonation .

Shape Similarity :

  • Analogues with shape-Tanimoto (ST) scores >0.8 likely share similar binding modes despite substituent variations .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.